7-Methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 7-methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C16H17N/c1-12-7-8-13-9-10-17-16(15(13)11-12)14-5-3-2-4-6-14/h2-8,11,16-17H,9-10H2,1H3
• InChI Key: RQVDQPKNWIVQDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCNC2C3=CC=CC=C3)C=C1
• Molecular Formula: C16H17N
• Molecular Weight: 223.31 g/mol

Description

7-Methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline is a derivative of tetrahydroisoquinolines (THIQ), which are a large group of natural products. THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Synthesis Analysis

The synthesis of tetrahydroisoquinoline derivatives has been a topic of considerable research interest. Traditional approaches to the synthesis of C (1)-substituted THIQs include the use of harsh conditions or preassembled substrates. Recently, transition metal-catalyzed cross-dehydrogenative coupling (CDC) strategies involving direct coupling of C (sp3)–H bond of THIQ with various nucleophiles have been explored.

Chemical Reactions Analysis

The chemical reactions involving tetrahydroisoquinoline derivatives have been studied extensively. Reactions involving isomerization of iminium intermediate (exo/endo isomerization) are highlighted. Also, the use of prefunctionalized N-arylated/protected THIQ is indispensable for better reaction performance.

Mechanism of Action

The mechanism of action of tetrahydroisoquinoline derivatives is diverse, depending on their catechol moieties and metabolism. They exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Future Directions

The future directions for the study of 7-Methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline and other THIQ derivatives include the development of novel THIQ analogs with potent biological activity. There is also a need for new and environmentally friendly methods for the synthesis of THIQ derivatives.

Synthesis routes and methods I

Procedure details

A mixture of 12.0 g (89 mmol) of 2-p-tolylethylamine and 11.21 ml (111 mmol) of benzaldehyde in PPA (300 g) was heated at 100° C. for 5 days. After cooling to RT it was poured into a saturated aqueous K2CO3 solution (1200 ml). Following the addition of DCM (300 ml) it was stirred for 50 min at RT. Then the phases were separated and the aqueous phase was extracted with DCM (2×500 ml). The organic phases were combined, dried over Na2SO4, filtered and concentrated to small volume under vacuum. 16.3 g of 7-methyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline were obtained as the crude product, which was reacted further with no additional purification.

Synthesis routes and methods II

Procedure details